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Compound of Interest

Compound Name: 4-Phenacyloxybenzoic acid

Cat. No.: B15194602 Get Quote

A Comprehensive Technical Guide to 4-
Phenoxybenzoic Acid
For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides an in-depth overview of the physical and chemical properties of

4-phenoxybenzoic acid, a versatile aromatic carboxylic acid. This document consolidates key

data, experimental protocols, and mechanistic insights to support its application in research

and development, particularly in the pharmaceutical and materials science sectors.

Core Physical and Chemical Properties
4-Phenoxybenzoic acid (CAS No: 2215-77-2) is a white to off-white crystalline solid. Its

molecular structure, consisting of a benzoic acid moiety linked to a phenoxy group via an ether

bond, imparts a unique combination of properties that make it a valuable intermediate in

organic synthesis.

Table 1: Physical Properties of 4-Phenoxybenzoic Acid
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Property Value References

Molecular Formula C₁₃H₁₀O₃

Molecular Weight 214.22 g/mol

Melting Point 163-165 °C

Boiling Point ~314.35 °C (rough estimate)

Appearance
White to slightly yellow

crystalline powder

Solubility

Sparingly soluble in water,

shows faint turbidity in hot

methanol.

pKa 4.57 (at 25 °C)

Table 2: Spectroscopic Data of 4-Phenoxybenzoic Acid
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Spectroscopic Technique
Key Data and
Interpretation

References

FT-IR (KBr Pellet)

Characteristic peaks include a

broad O-H stretch from the

carboxylic acid, a C=O stretch

around 1680-1700 cm⁻¹, C-O-

C ether stretches, and

aromatic C-H and C=C

bending and stretching

vibrations.

¹H NMR

Signals corresponding to the

aromatic protons of both the

benzoic acid and phenoxy

rings are observed. The

carboxylic acid proton typically

appears as a broad singlet at a

high chemical shift.

¹³C NMR

Resonances for all 13 carbon

atoms can be identified,

including the carbonyl carbon

of the carboxylic acid, the

ether-linked carbons, and the

aromatic carbons.

Mass Spectrometry

The mass spectrum shows a

molecular ion peak (M⁺) at m/z

214, corresponding to the

molecular weight of the

compound.

Experimental Protocols
Synthesis of 4-Phenoxybenzoic Acid
Several synthetic routes to 4-phenoxybenzoic acid have been reported. A common and

effective method involves the nucleophilic aromatic substitution of a para-substituted benzoic
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acid with phenol.

Method 1: Ullmann Condensation

This classic method involves the reaction of a 4-halobenzoic acid with phenol in the presence

of a copper catalyst and a base.

Reactants: 4-chlorobenzoic acid, phenol, potassium carbonate, copper(I) oxide.

Solvent: N,N-Dimethylformamide (DMF) or pyridine.

Procedure:

A mixture of 4-chlorobenzoic acid, phenol, and potassium carbonate in DMF is heated.

Copper(I) oxide is added as a catalyst.

The reaction mixture is refluxed for several hours.

After cooling, the mixture is poured into water and acidified with a strong acid (e.g., HCl) to

precipitate the crude product.

The crude 4-phenoxybenzoic acid is collected by filtration and purified by recrystallization

from a suitable solvent like ethanol.

Method 2: Oxidation of 4-Phenoxyacetophenone

This method involves the oxidation of a precursor ketone.

Reactants: 4-Phenoxyacetophenone, sodium hypochlorite.

Catalyst: Phase transfer catalyst such as polyethylene glycol (PEG)-400.

Procedure:

4-Phenoxyacetophenone is oxidized using sodium hypochlorite in the presence of a phase

transfer catalyst.

The reaction proceeds to yield 4-phenoxybenzoic acid.
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The product is isolated and purified.

The following diagram illustrates a generalized workflow for the synthesis and purification of 4-

phenoxybenzoic acid.
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Experimental Workflow: Synthesis and Purification
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Caption: Generalized workflow for the synthesis of 4-phenoxybenzoic acid.
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Biological Activity and Mechanism of Action
4-Phenoxybenzoic acid has garnered interest in drug development due to its role as a key

intermediate in the synthesis of various pharmaceuticals, including anti-inflammatory agents

and antibiotics. Notably, it has been identified as an inhibitor of the human papillomavirus

(HPV) E2 protein.

The HPV E2 protein is a critical regulator of the viral life cycle, controlling viral DNA replication

and the expression of the oncoproteins E6 and E7. By binding to specific DNA sequences in

the viral genome, E2 modulates these processes. The E6 and E7 oncoproteins are known to

inactivate tumor suppressor proteins in host cells, leading to cellular immortalization and

contributing to the development of cancer.

4-Phenoxybenzoic acid is proposed to inhibit the function of the E2 protein by blocking its

binding to DNA. This disruption of the E2-DNA interaction interferes with the normal regulation

of the HPV life cycle, potentially reducing viral replication and the expression of the oncogenic

E6 and E7 proteins.

The following diagram illustrates the proposed mechanism of action for 4-phenoxybenzoic acid

as an HPV E2 inhibitor.
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Proposed Mechanism of Action: HPV E2 Inhibition
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Caption: Inhibition of HPV E2 protein by 4-phenoxybenzoic acid.

Conclusion
4-Phenoxybenzoic acid is a well-characterized compound with a range of applications

stemming from its distinct physical and chemical properties. This guide provides essential data

and procedural outlines to facilitate its use in scientific research and development. Further

investigation into its biological activities and the elucidation of specific signaling pathways it

may modulate will continue to expand its potential applications in medicinal chemistry and

beyond.

To cite this document: BenchChem. [Physical and chemical properties of 4-phenoxybenzoic
acid.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15194602#physical-and-chemical-properties-of-4-
phenoxybenzoic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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